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In the realm of biomaterials and drug delivery systems, the interaction of a polymer with an

aqueous environment is a critical determinant of its performance. This guide provides a

detailed comparison of the water uptake properties of two prominent classes of polymers:

urethane acrylates (UAs) and poly(2-hydroxyethyl methacrylate) (pHEMA). Both materials are

extensively utilized in biomedical applications, owing to their biocompatibility and tunable

properties. However, their inherent chemical structures lead to distinct differences in their water

absorption behavior, which can significantly impact their suitability for specific applications.

This comparison summarizes key quantitative data on the water uptake of these polymers,

outlines the experimental protocols for measuring this property, and provides a visual

representation of the experimental workflow. This information is intended to assist researchers,

scientists, and drug development professionals in making informed decisions when selecting

materials for their specific needs.

Quantitative Comparison of Water Uptake
The water uptake of a polymer is typically quantified by its Equilibrium Water Content (EWC),

which represents the percentage of water in the material when it is fully swollen. The following

table summarizes the EWC for various formulations of urethane acrylates and pHEMA, as

reported in the scientific literature. It is important to note that the water uptake of both polymer

types can be significantly influenced by factors such as the specific monomers used, the

crosslinking density, and the surrounding environmental conditions (e.g., pH, temperature).
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Polymer Type
Specific
Formulation /
Condition

Equilibrium Water
Content (EWC) /
Water Absorption

Source

Urethane Acrylate

Waterborne

poly(urethane-

acrylate)

(WPUA)/PDM-co-

PBMA membrane

21.2% [1]

WPUA/PDM-b-PBMA

membrane
7.3% [1]

Castor oil-based

polyol with increasing

MACOG content

10.49% down to

6.36%
[2]

Acrylate-endcapped

urethane-based

hydrogel (AUP)

~1600% (16.0 g

water/g material)
[3]

Poly(2-hydroxyethyl

methacrylate)

pHEMA hydrogels for

wound healing
32% - 43% [4]

pHEMA-based

hydrogels
19% - 29% [5]

Experimental Protocols
The determination of water uptake in hydrogels is most commonly performed using a

gravimetric method. This method is straightforward, reliable, and provides a direct measure of

the amount of water absorbed by the polymer network.

Gravimetric Method for Determining Equilibrium Water
Content (EWC)
1. Sample Preparation:
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Prepare disc-shaped or other uniformly shaped samples of the polymer (urethane acrylate
or pHEMA).

Ensure the samples are fully cured or polymerized.

Dry the samples to a constant weight in a vacuum oven or desiccator at a suitable

temperature (e.g., 60 °C) to remove any residual solvent or moisture.

Record the initial dry weight of each sample (W_d).

2. Swelling Procedure:

Immerse the dried polymer samples in a suitable aqueous solution, typically distilled water or

a buffered solution like Phosphate-Buffered Saline (PBS), to mimic physiological conditions.

Maintain a constant temperature, often 37 °C, to simulate body temperature.

3. Measurement of Swollen Weight:

At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), remove a sample from the

aqueous solution.[6]

Gently blot the surface of the sample with a lint-free tissue (e.g., Kimwipe) to remove excess

surface water without compressing the hydrogel.

Immediately weigh the swollen sample and record its weight (W_s).

Return the sample to the solution to continue the swelling process.

4. Reaching Equilibrium:

Repeat the weighing process at subsequent time points until the weight of the swollen

sample becomes constant, indicating that the hydrogel has reached its equilibrium swelling

state.

5. Calculation of Equilibrium Water Content (EWC):

The Equilibrium Water Content is calculated using the following formula:
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EWC (%) = [(W_e - W_d) / W_e] x 100

Where:

W_e is the weight of the hydrogel at equilibrium swelling.

W_d is the initial dry weight of the hydrogel.

Experimental Workflow
The following diagram illustrates the key steps involved in the gravimetric determination of a

hydrogel's water uptake.
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Gravimetric method for determining hydrogel water uptake.
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Discussion and Conclusion
The water uptake of urethane acrylates can vary over a very wide range, from relatively

hydrophobic formulations with water absorption below 10% to highly absorbent hydrogels that

can take up many times their own weight in water.[1][2][3] This versatility stems from the ability

to tailor the chemical structure of the urethane acrylate oligomers, for instance, by

incorporating hydrophilic poly(ethylene glycol) (PEG) segments.

Poly(2-hydroxyethyl methacrylate), on the other hand, is inherently hydrophilic due to the

presence of the hydroxyl group in its repeating unit. As a classic hydrogel material, its water

uptake is typically in the range of 20-60%.[4][5] While this range can be modulated to some

extent through copolymerization and crosslinking, it does not typically reach the extremely high

swelling capacities observed in some specialized urethane acrylate hydrogels.

In summary, the choice between urethane acrylates and pHEMA for applications where water

uptake is a critical parameter will depend on the specific requirements of the application. For

applications requiring moderate and predictable water content, such as in contact lenses or

certain drug delivery matrices, pHEMA is a well-established and reliable choice. For

applications demanding a broader range of water uptake properties, from water-resistant

coatings to superabsorbent hydrogels for wound exudate management, the chemical versatility

of urethane acrylates offers a significant advantage. The experimental protocols detailed in

this guide provide a standardized method for researchers to accurately characterize and

compare the water uptake of these and other polymeric materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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